![molecular formula C8H12N4O3 B3000086 Ethyl 2-[(1-methyltriazole-4-carbonyl)amino]acetate CAS No. 1787954-40-8](/img/structure/B3000086.png)
Ethyl 2-[(1-methyltriazole-4-carbonyl)amino]acetate
Description
Ethyl 2-[(1-methyltriazole-4-carbonyl)amino]acetate, also known as MTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. MTAA is a white crystalline powder that is soluble in water and organic solvents. It is a derivative of the amino acid glycine and is commonly used as a reagent in organic chemistry.
Scientific Research Applications
Pharmaceutical Research
Triazole derivatives are known for their wide spectrum of biological activity and have been extensively studied for their therapeutic potential. They are considered significant in pharmacology due to their synthetic utility .
Cancer Treatment
Some triazole compounds have shown promise in inducing apoptosis in cancer cells and inhibiting colony formation, suggesting potential applications in cancer treatment .
Antiviral Research
Triazolethiones, a class of triazole derivatives, have shown antiviral properties, indicating possible use in antiviral drug development .
Synthetic Chemistry
Triazoles are used in various synthetic chemistry applications due to their ability to act as mono- or bi-nucleophiles in controlled multidirectional reactions .
Agricultural Chemistry
Indole derivatives, which share some structural similarities with triazoles, are used as plant hormones and have diverse biological and clinical applications .
properties
IUPAC Name |
ethyl 2-[(1-methyltriazole-4-carbonyl)amino]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O3/c1-3-15-7(13)4-9-8(14)6-5-12(2)11-10-6/h5H,3-4H2,1-2H3,(H,9,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYXQLRLSQOBHDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1=CN(N=N1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(1-methyltriazole-4-carbonyl)amino]acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-Fluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenoxy]propanoic acid](/img/structure/B3000003.png)
![1-[4-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)piperidin-1-yl]prop-2-en-1-one](/img/structure/B3000007.png)
![(E)-2-(1H-benzo[d]imidazol-2-yl)-3-(1-chloro-3,4-dihydronaphthalen-2-yl)acrylonitrile](/img/structure/B3000017.png)
![N-{5-[(2H-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,3-thiazol-2-yl}-2-chloropyridine-4-carboxamide](/img/structure/B3000018.png)
